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Compound of Interest

Compound Name: 25R-Inokosterone

Cat. No.: B15593456

Comparative Analysis: 25R-Inokosterone and 20-
Hydroxyecdysone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two prominent phytoecdysteroids: 25R-
Inokosterone and 20-Hydroxyecdysone. The information presented is based on available
scientific literature and is intended to be an objective resource for research and development

purposes.

Structural and Physicochemical Properties

25R-Inokosterone and 20-Hydroxyecdysone (also known as ecdysterone or 3-ecdysone) are
naturally occurring steroid hormones found in insects and various plant species. They share a
common cholestane skeleton and are characterized by multiple hydroxyl groups, contributing to
their relatively high polarity. The key structural difference lies in the stereochemistry at the C25
position of the side chain.
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Property 25R-Inokosterone 20-Hydroxyecdysone

(2B,38,5B,140,20R,22R)-2,3,1  (2B,3B,5B,140,20R,22R)-2,3,1

IUPAC Name 4,20,22,25-Hexahydroxy-5p3- 4,20,22,25-Hexahydroxy-5p3-
cholest-7-en-6-one cholest-7-en-6-one
Molecular Formula C27H4407 C27H4407
Molecular Weight 480.6 g/mol 480.6 g/mol
CAS Number 19682-38-3 5289-74-7
R-configuration at the C25 S-configuration at the C25

Key Structural Feature N ) ) N ) )
position of the side chain. position of the side chain.

Widely distributed in insects
Isolated from plants such as ] )
Source ) and plants like Cyanotis vaga.
Achyranthes Radix.[1][2] 3]

Biosynthesis

Both 25R-Inokosterone and 20-Hydroxyecdysone are synthesized in plants from cholesterol
through a series of hydroxylation steps catalyzed by cytochrome P450 enzymes. The
biosynthetic pathway for 20-hydroxyecdysone is well-characterized and involves the conversion
of cholesterol to ecdysone, which is then hydroxylated at the C20 position to yield the active
hormone.[4] It is understood that the hydroxylation of the side chain of phytoecdysones occurs
after the formation of the A-B ring system.[5] Inokosterone is also derived from this pathway,
with the stereospecific hydroxylation at C25 determining the final epimer.[5]

Physiological Functions and Bioactivity: A
Comparative Overview

While both compounds are classified as ecdysteroids and are known to interact with the
ecdysone receptor (ECR), a nuclear receptor that regulates gene expression, the majority of
published research has focused on 20-hydroxyecdysone.[6][7]

20-Hydroxyecdysone (20E) is the principal molting hormone in arthropods, controlling key
developmental processes like metamorphosis and reproduction.[3] In mammals, 20E has been
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shown to exhibit a range of beneficial effects, including anabolic and anti-diabetic properties,
without the androgenic side effects associated with traditional anabolic steroids.[6] It is reported
to increase protein synthesis in skeletal muscle.[8]

25R-Inokosterone is also recognized as a phytoecdysone with insect molting hormone activity.
[9] However, detailed, direct comparative studies on its bioactivity relative to 20-
hydroxyecdysone are limited in the currently available public literature. It is often found
alongside 20-hydroxyecdysone in plant extracts.[1] One study on the antifungal properties of
phytosterones investigated 25R-Inokosterone, its 25S-epimer, and 20-hydroxyecdysone, both
individually and as a mixture.[10]

Due to the scarcity of direct comparative quantitative data, a side-by-side comparison of
potency (e.g., ECso values for receptor binding) is not feasible at this time. However, both are
considered agonists of the ecdysone receptor.[6]

Signaling Pathways

The primary signaling pathway for ecdysteroids in insects involves the activation of the
ecdysone receptor (EcR), which forms a heterodimer with the ultraspiracle protein (USP), the
insect homolog of the retinoid X receptor (RXR). This complex then binds to ecdysone
response elements (ECREs) on DNA to regulate the transcription of target genes.[7][9]

In mammals, the mechanism of action of 20-hydroxyecdysone is still under investigation. While
mammals do not have an EcR, some studies suggest that 20E may exert its effects through
pathways involving the estrogen receptor beta (ER[3) and the Mas1 receptor, a component of
the renin-angiotensin system.[6]

The specific signaling pathways activated by 25R-Inokosterone in mammals have not been
extensively elucidated in the available literature. Given its structural similarity to 20E and its
classification as an ecdysteroid, it is plausible that it may interact with similar pathways, but this
requires further experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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